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Compound of Interest

Compound Name: Cyanine5 phosphoramidite

Cat. No.: B15497092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties of Cyanine5 (Cy5), a

widely used fluorescent dye in biological research and drug development. It details the

quantitative spectral data, experimental protocols for its characterization, and the fundamental

principles governing its fluorescence.

Core Spectral Properties of Cyanine5
Cyanine5 is a far-red fluorescent dye known for its brightness and photostability, making it a

popular choice for a variety of applications including fluorescence microscopy, flow cytometry,

and FRET-based assays.[1] Its spectral characteristics are summarized below. It is important to

note that these values can be influenced by the dye's local environment, including the solvent

and conjugation to biomolecules.[2][3]
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Property Value Solvent/Conditions Source(s)

Excitation Maximum

(λex)
~649 - 651 nm

Various aqueous

buffers
[2]

Emission Maximum

(λem)
~666 - 670 nm

Various aqueous

buffers
[2]

Molar Extinction

Coefficient (ε)
~250,000 cm⁻¹M⁻¹ Aqueous buffer [4]

Quantum Yield (Φ) ~0.2 - 0.3 Aqueous buffer [5][6]

Stokes Shift ~17 - 19 nm
Calculated from λex

and λem
N/A

Understanding the Fluorescence of Cyanine5: The
Jablonski Diagram
The process of fluorescence, from the absorption of light to the emission of a photon, can be

visualized using a Jablonski diagram. This diagram illustrates the electronic and vibrational

states of a molecule and the transitions between them.
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Jablonski Diagram for Cyanine5 Fluorescence
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(Peak Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyanines | AAT Bioquest [aatbio.com]

2. Cy5 Spectrum: Key Properties & Applications [baseclick.eu]

3. Substituent Effects on the Solubility and Electronic Properties of the Cyanine Dye Cy5:
Density Functional and Time-Dependent Density Functional Theory Calculations - PMC
[pmc.ncbi.nlm.nih.gov]

4. Protein Extinction Coefficient and Concentration Calculation [novoprolabs.com]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15497092?utm_src=pdf-body-img
https://www.benchchem.com/product/b15497092?utm_src=pdf-custom-synthesis
https://www.aatbio.com/catalog/chemical-reagents-cy-cyanines
https://www.baseclick.eu/science/glossar/cy5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7863957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7863957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7863957/
https://www.novoprolabs.com/tools/protein-extinction-coefficient-calculation
https://www.researchgate.net/figure/Dependence-of-the-relative-quantum-yield-on-solution-viscosity-Cy3-and-Cy5-in_fig7_372219831
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Fluorescence spectral properties of cyanine dye-labeled DNA oligomers on surfaces
coated with silver particles - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Excitation and
Emission Spectra of Cyanine5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497092#excitation-and-emission-spectra-of-
cyanine5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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